4-(2-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-3-methoxyphenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-8-10(15(17)18)6-7-11(9)12-4-3-5-13(19-2)14(12)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: CMLPWHREYWDFGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=C(C(=CC=C2)OC)F
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID00690066
• Molecular Weight: 260.26 g/mol
• CAS RN: 1192548-38-1

Description

4-(2-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid, commonly known as FMMB, is a synthetic organic compound with a wide range of applications in scientific research. This compound is used in various laboratory experiments due to its unique chemical and physical properties. FMMB is a white crystalline solid with a melting point of 115-117°C. It is soluble in organic solvents such as methanol, ethanol, and acetone, as well as in water. This compound is also used as a reagent for the synthesis of other organic compounds.

Mechanism of Action

The mechanism of action of FMMB is not well understood. However, it is believed that the compound acts as a catalyst in the reaction of organic compounds. In addition, FMMB is thought to bind to metal ions, which can then be used to catalyze the reaction of other compounds. This binding is believed to be the result of the presence of the fluorine and methoxy groups in the FMMB molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMMB are not well understood. However, it is believed that the compound has no direct toxic effects on humans or other organisms. In addition, FMMB does not appear to have any mutagenic or carcinogenic properties.

Advantages and Limitations for Lab Experiments

FMMB has several advantages when used in laboratory experiments. Firstly, it is relatively inexpensive and easy to obtain. Additionally, the compound is stable, non-toxic, and has a low melting point. Furthermore, FMMB is soluble in a variety of organic solvents and water, making it easy to use in different types of experiments.
However, there are some limitations to using FMMB in laboratory experiments. Firstly, the compound is sensitive to light and air, which can cause it to degrade over time. Additionally, the compound is not very soluble in some organic solvents, such as hexane and toluene. Finally, the compound is not very stable in acidic or basic solutions, which can limit its use in some experiments.

Future Directions

There are several potential future directions in which research involving FMMB can be conducted. Firstly, further research can be done to better understand the mechanism of action of the compound. This could include the study of the binding of FMMB to metal ions and the catalytic activity of the compound. Secondly, further research can be conducted to investigate the potential applications of FMMB in the synthesis of pharmaceuticals, pesticides, and other chemicals. Finally, further research can be conducted to investigate the potential biodegradation of FMMB and its potential environmental effects.

Synthesis Methods

FMMB is synthesized through a multi-step process that involves the reaction of 2-fluoro-3-methoxyphenol with 3-methylbenzoic acid. The reaction is typically carried out in aqueous media at a pH of 8-9, and the reaction temperature is usually maintained between 80-90°C. The reaction is catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction is usually completed within 1-2 hours. After the reaction, the product is isolated and purified by recrystallization.

Scientific Research Applications

FMMB has been widely used in scientific research, particularly in the fields of chemistry and biochemistry. This compound is used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and other chemicals. In addition, FMMB is used in the synthesis of fluorescent molecules and dyes. It is also used in the preparation of various metal complexes, such as those containing copper, iron, and zinc. Furthermore, FMMB is used in the synthesis of polymers and other materials.